Cas no 2680702-61-6 (tert-butyl 4-(3-bromopropyl)-1H-pyrazole-1-carboxylate)

• Product Name: tert-butyl 4-(3-bromopropyl)-1H-pyrazole-1-carboxylate
• CAS No: 2680702-61-6
• MF: C₁₁H₁₇BrN₂O₂
• MW: 289.168882131577
• CID: 5646721
• PubChem ID: 165937393
• Update Time: 2023-09-20

tert-butyl 4-(3-bromopropyl)-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680702-61-6
• tert-butyl 4-(3-bromopropyl)-1H-pyrazole-1-carboxylate
• EN300-28262882

• Inchi： 1S/C11H17BrN2O2/c1-11(2,3)16-10(15)14-8-9(7-13-14)5-4-6-12/h7-8H,4-6H2,1-3H3
• InChI Key： MAAYIFBATCRWBX-UHFFFAOYSA-N
• SMILES： BrCCCC1C=NN(C(=O)OC(C)(C)C)C=1

Computed Properties

• Exact Mass: 288.04734g/mol
• Monoisotopic Mass: 288.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1Ų